Cas no 2229518-30-1 (1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine)

• Product Name: 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine
• CAS No: 2229518-30-1
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6435455
• PubChem ID: 165796633
• Update Time: 2025-05-20

1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine
• 2229518-30-1
• EN300-1915878
• 1-[1-(4-bromophenyl)cyclopropyl]-2-methylpropan-2-amine

• Inchi： 1S/C13H18BrN/c1-12(2,15)9-13(7-8-13)10-3-5-11(14)6-4-10/h3-6H,7-9,15H2,1-2H3
• InChI Key： XUQRJCZOMQCRDL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC(C)(C)N)CC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine

Research Brief on 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine (CAS: 2229518-30-1): Recent Advances and Applications

1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine (CAS: 2229518-30-1) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and bromophenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine involves a multi-step process that ensures high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have also explored its stability under different physiological conditions, which is critical for its potential use in vivo. The compound's unique structure allows for interactions with specific biological targets, making it a subject of interest in drug discovery.

Pharmacological studies have revealed that 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine exhibits notable activity in modulating neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential as a therapeutic agent for neurological disorders, including depression and anxiety. Its mechanism of action appears to involve the regulation of serotonin and dopamine levels, although further research is needed to elucidate the precise pathways involved.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and anticancer properties. Recent findings indicate that it may inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. These results, while preliminary, highlight the compound's versatility and warrant further exploration in preclinical and clinical settings.

Despite its promising attributes, challenges remain in the development of 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous testing and optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-1-(4-bromophenyl)cyclopropyl-2-methylpropan-2-amine (CAS: 2229518-30-1) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse pharmacological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its properties and exploring its full therapeutic potential, paving the way for innovative treatments in neurology and oncology.